Cas no 2171946-52-2 (2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171946-52-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5865676
• PubChem ID: 165572275
• Update Time: 2025-05-23

2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid
• 2-(3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}cyclobutyl)acetic acid
• EN300-1577905
• 2171946-52-2

• Inchi： 1S/C28H34N2O5/c1-18(12-26(31)30-16-20-13-19(14-20)15-27(32)33)10-11-29-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,18-20,25H,10-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： GKOZVKKRLVDBLW-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(CC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid

Introduction to 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171946-52-2)

2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid, identified by its CAS number 2171946-52-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a promising candidate for further exploration in medicinal chemistry.

The compound's structure features a cyclobutyl moiety linked to an acetic acid moiety, with an amide group connecting these two parts. The amide side chain is further modified with a 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl group, which introduces a high degree of complexity and potential for biological activity. The presence of the fluoren-9-yl moiety is particularly noteworthy, as fluorene derivatives are widely recognized for their role in various biological processes and have been explored in the development of pharmaceuticals and agrochemicals.

Recent advancements in the field of drug discovery have highlighted the importance of multivalent interactions in designing effective therapeutic agents. The structural features of 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid make it an attractive candidate for studying such interactions. The cyclobutyl ring, being a rigid structure, can provide stability to the molecule while allowing for conformational flexibility that is essential for binding to biological targets.

In addition to its structural complexity, the compound's chemical properties have been thoroughly investigated. The fluoren-9-ylmethoxycarbonyl group not only contributes to the molecule's hydrophobicity but also serves as a site for further functionalization. This dual functionality makes the compound a versatile building block for synthesizing more complex molecules with tailored properties.

The pharmacological potential of 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid has been explored in several preclinical studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways. The amide group and the fluorene derivative are known to interact with specific residues in enzyme active sites, leading to potent inhibition. This mechanism has been observed in various inflammatory-related enzymes, suggesting that the compound could be effective in treating conditions such as arthritis and inflammatory bowel disease.

Furthermore, the compound's ability to cross the blood-brain barrier has been investigated, making it a candidate for treating central nervous system disorders. The rigid cyclobutyl ring enhances lipophilicity, which is crucial for blood-brain barrier penetration. This property has opened up new avenues for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of the molecule. These techniques allow for precise control over bond formation, minimizing unwanted side reactions and improving overall efficiency.

In conclusion, 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171946-52-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for a wide range of diseases.